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Compound of Interest

Compound Name: Coco glucoside

Cat. No.: B16103643

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

working with high-viscosity coco glucoside.

Frequently Asked Questions (FAQs)
Q1: What is coco glucoside and why is it highly viscous?

Coco glucoside is a non-ionic surfactant derived from renewable resources, specifically

coconut oil and glucose.[1][2] Its high viscosity is an inherent characteristic of its chemical

structure, where the bulky glucose head and the fatty alcohol tail lead to strong intermolecular

hydrogen bonding. This results in a thick, viscous liquid at room temperature.[1][2]

Q2: My coco glucoside has solidified or contains crystals. What should I do?

Crystallization or sedimentation can occur when coco glucoside is stored at temperatures

below 15°C (60°F).[1][2] This is a reversible physical change and does not negatively impact

the quality of the product. To return it to a liquid state, it should be gently heated and stirred

until it becomes uniform.[2]
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Q3: What is the typical pH of coco glucoside and does it need to be adjusted?

Coco glucoside is typically supplied at a high alkaline pH, around 11.5 to 12.5.[3][4] This high

pH helps to preserve the product. For most formulations, especially those for skin and hair, the

pH will need to be adjusted downwards. A stable and effective pH range for formulations

containing coco glucoside is typically between 4 and 11, with an optimal range often cited as

5 to 7 for cosmetic applications.[5][6]

Q4: Why is my formulation containing coco glucoside cloudy?

The cloudiness of coco glucoside is often attributed to its magnesium oxide content and the

high pH at which it is supplied.[1][2] This cloudiness typically disappears when the pH of the

formulation is adjusted to below 7.[1][2]

Q5: What is the recommended usage concentration for coco glucoside?

The concentration of coco glucoside will vary depending on the specific application. Typical

usage levels range from 1% to 30%.[5][6] For example, in facial cleansers, a lower

concentration of 3% to 5% might be used for mildness, while shampoos and body washes may

contain 10% to 30%.[5][7]
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Problem Potential Cause Recommended Solution

Coco Glucoside is too thick to

pour or pump

High intrinsic viscosity at room

temperature.

Gently warm the coco

glucoside in a water bath to

40-50°C to reduce its viscosity.

Stir gently to ensure uniform

heating.

Solid crystals or sediment in

the coco glucoside

Storage at temperatures below

15°C.

Heat the container in a water

bath to 40-50°C and stir gently

until all crystals have dissolved

and the solution is uniform.[2]

Final formulation is cloudy or

hazy
High pH of the coco glucoside.

Adjust the pH of the final

formulation to below 7 using a

suitable acidulant like citric

acid or lactic acid.[1][2] Add

the acid slowly while

monitoring the pH.

Difficulty incorporating coco

glucoside into a formulation

High viscosity and slow

dispersion.

Add the coco glucoside to the

water phase of your

formulation with moderate

agitation. Heating the water

phase to 40-50°C can also

facilitate mixing.

Final product viscosity is too

low

Coco glucoside is not a strong

thickener on its own.[5][6]

Use a suitable thickener such

as xanthan gum or

carrageenan gum to increase

the viscosity of the final

formulation.[4]

Experimental Protocols
Protocol 1: Liquefying Crystallized Coco Glucoside
Objective: To safely and effectively return solidified or crystallized coco glucoside to a uniform

liquid state.
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Materials:

Crystallized coco glucoside in its original container

Water bath

Stirring rod or overhead mixer with a suitable impeller

Thermometer

Personal Protective Equipment (PPE): safety goggles, gloves

Methodology:

Place the container of crystallized coco glucoside in a water bath.

Begin heating the water bath gently. The target temperature for the coco glucoside is 40-

50°C. Do not exceed 60°C to avoid potential degradation.

Monitor the temperature of the coco glucoside with a thermometer.

As the coco glucoside begins to melt, gently stir the contents with a stirring rod or an

overhead mixer at a low speed (e.g., 50-100 RPM) to ensure even heat distribution and

prevent localized overheating.

Continue heating and stirring until all crystals have dissolved and the solution is clear and

uniform.

Once liquefied, the coco glucoside can be used in your formulation.

Protocol 2: Incorporating High-Viscosity Coco
Glucoside into an Aqueous Formulation
Objective: To effectively disperse and dissolve high-viscosity coco glucoside in the water

phase of a formulation.

Materials:
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High-viscosity coco glucoside

Deionized water

Beaker or formulation vessel

Overhead stirrer with a propeller or turbine impeller

Hot plate

Thermometer

pH meter and acidulant (e.g., citric acid solution)

PPE: safety goggles, gloves

Methodology:

Add the required amount of deionized water to the formulation vessel.

Begin stirring the water with an overhead stirrer at a moderate speed (e.g., 200-400 RPM).

If desired, gently heat the water to 40-50°C to aid in the dispersion of the coco glucoside.

Slowly add the high-viscosity coco glucoside to the vortex of the stirred water.

Continue to stir until the coco glucoside is fully dispersed and the solution is uniform.

Allow the solution to cool to room temperature if it was heated.

Measure the pH of the solution. It will likely be in the alkaline range.

Slowly add a suitable acidulant, such as a citric acid solution, dropwise while continuously

stirring and monitoring the pH until the desired pH for your final formulation is reached. A pH

below 7 will also help to clarify the solution.[1][2]

Data Presentation
Table 1: Typical Properties of Coco Glucoside
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Property Value Reference

Appearance
Yellowish, cloudy, viscous

liquid
[3][4]

Viscosity @ 20°C 2500 - 6000 mPa·s [3][4]

Viscosity @ 25°C (77°F) ~2000 cps [1][2]

pH (10% aqueous solution) 11.5 - 12.5 [3][4]

Active Surfactant Matter 50 - 53% [4]

Crystallization Point < 15°C (60°F) [1][2]

Visualizations
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Workflow for Handling Crystallized Coco Glucoside

Crystallized Coco Glucoside
(Stored < 15°C)

Place container in
a water bath

Gently heat to 40-50°C

Stir gently with
overhead mixer (50-100 RPM)

Monitor until all
crystals are dissolved

No

Uniform Liquid
Coco Glucoside

Yes

Ready for formulation

Click to download full resolution via product page

Caption: Workflow for liquefying crystallized coco glucoside.
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General Formulation Workflow with Coco Glucoside

Preparation

Mixing

Adjustment

Weigh Deionized Water

Add water to vessel
and start stirring
(200-400 RPM)

Weigh Coco Glucoside

Slowly add Coco Glucoside
to the vortex

Optional: Heat water
to 40-50°C

Stir until uniform

Cool to room temperature

Measure pH

Adjust pH with acidulant
(e.g., citric acid) to < 7

pH > 7

Final Formulation

pH <= 7

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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